Cas no 5431-97-0 (Benzenepropanoic acid, a,b-dibromo-3-chloro-)

• Product Name: Benzenepropanoic acid, a,b-dibromo-3-chloro-
• CAS No: 5431-97-0
• MF: C₉H₇Br₂ClO₂
• MW: 342.411680459976
• CID: 383657
• PubChem ID: 224845
• Update Time: 2025-04-19

Benzenepropanoic acid, a,b-dibromo-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a,b-dibromo-3-chloro-
• 2,3-dibromo-3-(3-chlorophenyl)propanoic acid
• 2,3-Dibrom-3-(3-chlor-phenyl)-propionsaeure
• 2,3-dibromo-3-(3-chloro-phenyl)-propionic acid
• AC1L5DLJ
• AC1Q3M2Y
• AG-K-96772
• AR-1D2366
• CTK5A0480
• NSC13671
• 5431-97-0
• NSC-13671
• DTXSID80279671

• Inchi： 1S/C9H7Br2ClO2/c10-7(8(11)9(13)14)5-2-1-3-6(12)4-5/h1-4,7-8H,(H,13,14)
• InChI Key： BHVQFJAWAAQZCT-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)O)Br)C1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 339.85011
• Monoisotopic Mass: 339.85013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.62410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids